Cas no 1515112-71-6 ({7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine)

• Product Name: {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine
• CAS No: 1515112-71-6
• CID: 4607899
• Update Time: 2025-10-31

{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine

• Inchi： InChI=1S/C8H10N4/c1-12-4-6(2-9)7-3-10-5-11-8(7)12/h3-5H,2,9H2,1H3
• InChI Key： RUMVWHKZCHGPIT-UHFFFAOYSA-N
• SMILES： CN1C=C(CN)C2=CN=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine

Introduction to {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine (CAS No. 1515112-71-6)

{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex heterocyclic structure. This compound, identified by the CAS number 1515112-71-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a pyrrolopyrimidine core, makes it a valuable scaffold for designing novel therapeutic agents.

The pyrrolopyrimidine moiety is a prominent pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. In particular, the presence of a methyl group at the 7-position and an amine functional group at the 5-position enhances the compound's pharmacological profile. These structural features contribute to its binding affinity and selectivity, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine and biological targets. Studies have demonstrated that this compound can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, research has shown that derivatives of this scaffold may have potential applications in the treatment of cancer and inflammatory disorders.

The synthesis of {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The synthesis pathway typically involves the formation of the pyrrolopyrimidine core followed by functionalization at the 5-position with an amine group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

One of the most compelling aspects of {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine is its versatility as a chemical scaffold. Researchers have modified various positions within the molecule to optimize its pharmacological properties. For example, substituents at the 3-position of the pyrrolopyrimidine ring can significantly influence the compound's bioavailability and metabolic stability. Such modifications have led to the discovery of several novel analogs with enhanced therapeutic potential.

The pharmacokinetic profile of {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These findings suggest that it may be suitable for development into an oral therapeutic agent, which would be advantageous for patient compliance and convenience.

In conclusion, {7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methanamine (CAS No. 1515112-71-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to explore its pharmacological properties and translational potential into clinical use. As our understanding of molecular interactions advances, compounds like this are expected to play a crucial role in the development of next-generation therapeutics.